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Compound of Interest

Compound Name: Carbovir-13C,d2

Cat. No.: B587946 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of Carbovir-13C,d2, a labeled analogue of

the potent nucleoside reverse transcriptase inhibitor (NRTI), Carbovir. This document furnishes

crucial information on its suppliers and availability, its mechanism of action, and relevant

experimental protocols, designed to support research and development in antiviral drug

discovery.

Supplier and Availability of Carbovir-13C,d2
Carbovir-13C,d2 is a specialized chemical compound available from a select number of

suppliers. The following table summarizes the available information on vendors and product

specifications. Researchers are advised to contact the suppliers directly for the most current

pricing and availability.
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Supplier Product Code Pack Size(s)
Additional
Information

LGC Standards TRC-C177742-0.5MG 0.5 mg, 5 mg

A certificate of

analysis is available.

Exact weight

packaging can be

requested.[1]

CymitQuimica TRC-C177742 -

Labeled Carbovir

(C177740). Intended

for lab use only.[2]

CP Lab Safety - 0.5 mg

For professional

manufacturing,

research laboratories,

and industrial or

commercial usage

only.[3]

BIOGEN Científica - -

Further inquiry with

the supplier is needed

for detailed

information.

Chemical Properties:
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Property Value

Molecular Formula C₁₀¹³CH₁₁D₂N₅O₂

Molecular Weight 250.26 g/mol [2][3]

Unlabeled CAS Number 118353-05-2[1]

Labeled CAS Number 1246816-59-0[3]

Synonyms

rel-2-Amino-1,9-dihydro-9-[(1R,4S)-4-

(hydroxymethyl)-2-cyclopenten-1-yl]-6H-purin-6-

one-13C,d2; cis-Carbovir-13C,d2; GR 90352X-

13C,d2; NSC 614846-13C,d2[2]

Mechanism of Action: Inhibition of Viral Reverse
Transcriptase
Carbovir is a carbocyclic analogue of 2',3'-dideoxyguanosine and a potent inhibitor of viral

reverse transcriptase, an enzyme essential for the replication of retroviruses like HIV. The

mechanism of action involves several key steps within the host cell, ultimately leading to the

termination of viral DNA synthesis.

Signaling Pathway of Carbovir Activation and Action
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Start

Prepare Reagents
(RT, Carbovir-13C,d2 dilutions, template, dNTPs)

Set up Reaction Mixtures
(Buffer, RT, Template, dGTP, [³H]-dTTP)

Add Carbovir-13C,d2
(or control)

Incubate at 37°C

Stop Reaction
(Add cold TCA)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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